Cas no 93798-20-0 (Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy-)

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy-, is a sulfonamide-substituted benzoic acid derivative with notable applications in organic synthesis and pharmaceutical research. The compound features a dimethylamino sulfonyl group at the 5-position and a methoxy substituent at the 2-position, enhancing its reactivity and solubility properties. Its structural characteristics make it valuable as an intermediate in the development of bioactive molecules, particularly in sulfonamide-based drug design. The electron-withdrawing sulfonyl group and electron-donating methoxy moiety contribute to its versatility in electrophilic and nucleophilic reactions. This compound is typically utilized under controlled conditions due to its potential sensitivity to hydrolysis or thermal decomposition. Proper handling and storage are recommended to maintain stability.

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy- structure

93798-20-0 structure

Product Name:Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy-

CAS No:93798-20-0

MF:C₁₀H₁₃NO₅S

MW:259.278921842575

CID:4340824

PubChem ID:13576895

Update Time:2025-10-29

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy-
- 5-(N,N-dimethylsulfamoyl)-2-methoxybenzoic acid
- HJMBACRULXCTRQ-UHFFFAOYSA-N
- 5-Dimethylsulfamoyl-2-methoxy-benzoic acid
- STK939852
- SCHEMBL8189741
- AKOS000126764
- BBL030023
- 5-dimethylsulfamoyl-2-methoxybenzoic acid
- VS-09560
- 5-dimethylaminosulfonyl-2-methoxybenzoic acid
- CS-0325716
- 5-(dimethylsulfamoyl)-2-methoxybenzoic acid
- 93798-20-0
- Inchi： 1S/C10H13NO5S/c1-11(2)17(14,15)7-4-5-9(16-3)8(6-7)10(12)13/h4-6H,1-3H3,(H,12,13)
- InChI Key： HJMBACRULXCTRQ-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC(S(N(C)C)(=O)=O)=CC=C1OC

Computed Properties

Exact Mass: 259.05144369Da
Monoisotopic Mass: 259.05144369Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 373
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 92.3Å²

Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
AN HUI ZE SHENG Technology Co., Ltd.	A01077974-5g		93798-20-0	97%	5g	￥5915.00	2023-09-15
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396386-500mg	5-(N,N-dimethylsulfamoyl)-2-methoxybenzoic acid	93798-20-0	98%	500mg	￥2765.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396386-1g	5-(N,N-dimethylsulfamoyl)-2-methoxybenzoic acid	93798-20-0	98%	1g	￥3423.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396386-5g	5-(N,N-dimethylsulfamoyl)-2-methoxybenzoic acid	93798-20-0	98%	5g	￥5915.00	2024-04-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1396386-10g	5-(N,N-dimethylsulfamoyl)-2-methoxybenzoic acid	93798-20-0	98%	10g	￥8316.00	2024-04-24